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Cat. No.: B15184371 Get Quote

Abstract
This document provides a detailed protocol for the synthesis of aniline oxalate salt, a white

crystalline solid formed from the reaction of aniline and oxalic acid.[1] This protocol is intended

for researchers in organic chemistry, materials science, and drug development. The procedure

outlines the reaction setup, synthesis, isolation, and characterization of the final product. All

quantitative data is summarized for clarity, and a detailed experimental workflow is provided.

Introduction
Aniline oxalate is an organic salt formed through an acid-base reaction between aniline, a

primary aromatic amine, and oxalic acid, a dicarboxylic acid.[1] The resulting salt precipitates

as a white crystalline solid and has applications in organic synthesis, serving as a reagent for

the preparation of various compounds such as dyes, pharmaceuticals, and polymers.[1] This

document details a straightforward and reproducible method for the synthesis of aniline

oxalate, suitable for typical laboratory settings.

Data Summary
The following table summarizes the key quantitative data for aniline oxalate.
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Property Value Reference

Molecular Formula C₁₄H₁₆N₂O₄ [1][2]

Molecular Weight 276.29 g/mol [1][3]

Appearance White, crystalline solid [1][2]

Melting Point 150 °C [2]

Decomposition Temperature 175 °C [2]

Solubility

Very soluble in acetone and

ethanol; Insoluble in diethyl

ether; Slightly soluble in water.

[2][4]

Experimental Protocol
1. Materials and Equipment:

Aniline (C₆H₅NH₂)

Oxalic acid dihydrate (H₂C₂O₄·2H₂O)

Ethanol (95% or absolute)

Diethyl ether

Erlenmeyer flasks

Magnetic stirrer and stir bar

Heating plate

Büchner funnel and filter paper

Vacuum flask

Drying oven or desiccator
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Melting point apparatus

FT-IR Spectrometer (for characterization)

2. Safety Precautions:

Aniline is toxic and readily absorbed through the skin. Handle with appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety glasses.

Oxalic acid is corrosive and toxic. Avoid inhalation of dust and contact with skin and eyes.

All procedures should be performed in a well-ventilated fume hood.

3. Synthesis of Aniline Oxalate:

Preparation of Reagent Solutions:

In a 100 mL Erlenmeyer flask, dissolve 2.0 g of oxalic acid dihydrate in 20 mL of ethanol.

Gently warm the mixture on a heating plate and stir until the oxalic acid is completely

dissolved.

In a separate 50 mL Erlenmeyer flask, add 3.4 mL of aniline to 10 mL of ethanol and stir to

mix.

Reaction:

Slowly add the aniline solution to the oxalic acid solution while continuously stirring at

room temperature.

A white precipitate of aniline oxalate will form immediately.

Continue stirring the mixture for 30 minutes to ensure the reaction goes to completion.

Isolation and Purification:

Cool the reaction mixture in an ice bath for 15 minutes to maximize precipitation.

Isolate the white crystalline product by vacuum filtration using a Büchner funnel.
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Wash the collected crystals with two 10 mL portions of cold diethyl ether to remove any

unreacted starting materials.

Dry the purified aniline oxalate salt in a drying oven at 60-70 °C for one hour or in a

desiccator under vacuum overnight.

4. Characterization:

Yield Determination: Weigh the final dried product and calculate the percentage yield based

on the limiting reagent (oxalic acid).

Melting Point: Determine the melting point of the dried crystals. The literature value is 150

°C.[2]

FT-IR Spectroscopy: Obtain an FT-IR spectrum of the product and compare it with known

spectra for aniline and oxalic acid to confirm the formation of the salt.

Experimental Workflow
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Synthesis of Aniline Oxalate Workflow
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Caption: Workflow for the synthesis of aniline oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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